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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Fmoc-Thr(SO3Na)-OH, a sulfated amino acid derivative crucial in peptide synthesis,

particularly for mimicking post-translational modifications. Due to the limited availability of a

specific Safety Data Sheet (SDS) for this compound, this document synthesizes information

from SDSs of structurally similar Fmoc-protected amino acids, including Fmoc-Thr(tBu)-OH,

Fmoc-Thr-OH, and Fmoc-Tyr(SO3Na)-OH, to provide the most accurate safety

recommendations.

Hazard Identification and Classification
Fmoc-Thr(SO3Na)-OH is not currently classified as a hazardous substance according to

available data on similar compounds. However, as with all laboratory chemicals, it should be

handled with a high degree of caution. The primary potential hazards are associated with

inhalation, skin, and eye contact.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.
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Ingestion: The toxicological properties have not been thoroughly investigated.

Physical and Chemical Properties
Quantitative data for Fmoc-Thr(SO3Na)-OH is not readily available. The following table

summarizes the known properties and provides estimates based on similar compounds.

Property Data Source

Molecular Formula C₁₉H₁₈NNaO₈S [1][2]

Molecular Weight 443.4 g/mol [2]

Appearance White to off-white solid
General observation for similar

compounds

Odor No data available [3]

Melting Point No data available [3]

Solubility

Poor solubility in common

organic solvents used in

SPPS.

[4]

Stability
Stable under recommended

storage conditions.
[3]

Exposure Controls and Personal Protection
To ensure the safety of laboratory personnel, appropriate personal protective equipment (PPE)

should be worn at all times when handling Fmoc-Thr(SO3Na)-OH.
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Protection Type Recommendation

Eye/Face Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.[3][5]

Body Protection

Wear impervious clothing. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.[5]

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate, use a full-face

particle respirator type N100 (US) or type P3

(EN 143) respirator cartridges as a backup to

engineering controls.

Engineering Controls
Provide appropriate exhaust ventilation at

places where dust is formed.[5]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Fmoc-Thr(SO3Na)-OH
and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[5]

Avoid formation of dust and aerosols.[5]
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Provide appropriate exhaust ventilation at places where dust is formed.[5]

Handle in accordance with good industrial hygiene and safety practices.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep container tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents.[3][6]

First Aid Measures
In the event of exposure, follow these first aid protocols.

Exposure Route First Aid Measures

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.[5][7]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[5]

Stability and Reactivity
Understanding the chemical stability and reactivity of Fmoc-Thr(SO3Na)-OH is essential for

safe handling and experimental design.
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Parameter Description

Reactivity No specific data available.[3]

Chemical Stability
Stable under recommended storage conditions.

[3]

Possibility of Hazardous Reactions No data available.[3]

Conditions to Avoid No specific data available.[3]

Incompatible Materials Strong oxidizing agents.[3]

Hazardous Decomposition Products No data available.[3]

Experimental Protocols
Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a spill kit with appropriate absorbent materials to contain the spill. Avoid

generating dust.

Collect: Carefully sweep or scoop up the spilled material into a designated, labeled waste

container.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Waste Disposal Protocol
All waste containing Fmoc-Thr(SO3Na)-OH should be considered chemical waste.

Segregate: Segregate waste containing this compound from other waste streams.
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Label: Clearly label the waste container with the contents, including the full chemical name

and any associated hazards.

Dispose: Arrange for disposal by a licensed professional waste disposal service. Do not

dispose of down the drain or in regular trash.

Visualized Workflows
Safe Handling Workflow
Caption: Workflow for the safe handling of Fmoc-Thr(SO3Na)-OH.

This comprehensive guide is intended to provide a framework for the safe handling of Fmoc-
Thr(SO3Na)-OH in a research environment. It is imperative that all users of this compound

supplement this information with their institution's specific safety protocols and conduct a

thorough risk assessment before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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